2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol

• IUPAC Name: 2-[4-[[3-(hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C26H38N2O3/c1-21(2)31-26-11-10-23(17-24(26)20-30)18-27-14-15-28(25(19-27)12-16-29)13-6-9-22-7-4-3-5-8-22/h3-5,7-8,10-11,17,21,25,29-30H,6,9,12-16,18-20H2,1-2H3
• InChI Key: VCUFSWWPZNNJBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)CN2CCN(C(C2)CCO)CCCC3=CC=CC=C3)CO
• Molecular Formula: C26H38N2O3
• Molecular Weight: 426.6 g/mol

Description

2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol is a complex organic compound with a multifaceted structure. This compound features a piperazine ring, a phenylpropyl group, and a hydroxymethyl group, making it a molecule of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol typically involves multiple steps. The process often starts with the preparation of the piperazine ring, followed by the introduction of the phenylpropyl group and the hydroxymethyl group. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure high yield and purity of the final product, making it suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol undergoes several types of chemical reactions, including:

Oxidation: This reaction can convert the hydroxymethyl group into a carboxyl group.

Reduction: The compound can be reduced to form simpler derivatives.

Substitution: Various substituents can be introduced into the piperazine ring or the phenylpropyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol has numerous applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate these mechanisms and identify the exact molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

• 2-[4-[[3-(Hydroxymethyl)-4-methoxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol
• 2-[4-[[3-(Hydroxymethyl)-4-ethoxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol

Uniqueness

2-[4-[[3-(Hydroxymethyl)-4-propan-2-yloxyphenyl]methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.